S-[(Diethoxyphosphoryl)methyl] ethanethioate

• IUPAC Name: S-(diethoxyphosphorylmethyl) ethanethioate
• InChI: InChI=1S/C7H15O4PS/c1-4-10-12(9,11-5-2)6-13-7(3)8/h4-6H2,1-3H3
• InChI Key: RTKWVANUNCTDGV-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(CSC(=O)C)OCC
• Molecular Formula: C7H15O4PS
• DSSTOX Substance ID: DTXSID70501675
• Molecular Weight: 226.23 g/mol
• CAS RN: 70660-08-1

Description

“S-[(Diethoxyphosphoryl)methyl] ethanethioate” is a chemical compound with the molecular formula C7H15O4PS. It has an average mass of 240.257 Da and a monoisotopic mass of 240.058517 Da.

Scientific Research Applications

Biochemical Pathways and Methylation Processes

One significant area of research relates to the study of methylation processes in humans, particularly concerning the regulation of methyl balance through amino acids. Brosnan, da Silva, and Brosnan (2007) discuss the metabolic basis for maintaining cellular S-adenosylmethionine levels, crucial for methylation reactions in the body. Amino acids play a key role in these processes, highlighting the importance of methylation in liver disease pathogenesis, neural tube closure, creatine synthesis, and methionine clearance. This study underscores the metabolic interplay crucial for understanding chemical interactions and potential therapeutic targets within biochemical pathways (Brosnan, J., da Silva, R. P., & Brosnan, M., 2007).

Epigenetics and Chemical Exposures

The field of epigenetics provides another context where compounds with methylation capabilities, similar to “S-[(Diethoxyphosphoryl)methyl] ethanethioate,” may find application. Baccarelli and Bollati (2009) review how environmental chemicals, including metals and organic pollutants, modify epigenetic marks like DNA methylation, impacting gene expression without altering the DNA sequence. Such modifications can mediate toxicity and influence disease etiology, including cancer and neurological conditions (Baccarelli, A., & Bollati, V., 2009).

Chemical Kinetics and Mechanisms

Research on chemical kinetics, particularly in relation to energy production and environmental remediation, often involves compounds with functionalities similar to “S-[(Diethoxyphosphoryl)methyl] ethanethioate.” Yong et al. (2013) discuss the kinetics, mechanisms, and catalysis of methanol reforming reactions, focusing on Cu-based catalysts. This research highlights the complexity of chemical interactions and the importance of understanding such reactions for technological advancements in fuel processing and hydrogen production (Yong, S.-T., et al., 2013).

Synthesis routes and methods

Procedure details

To a solution of 17.527 g (93.938 mM) of diethyl chloromethylphosphonate in 50 ml of N,N-dimethylformamide was added 12.9 g (113 mM) of potassium thioacetate and the mixture was stirred at 100° C. for 3 hours. This reaction mixture was poured in water, saturated with sodium chloride, and extracted with 4 portions of ethyl acetate. The organic layers were pooled and dried over MgSO4 and the solvent was distilled off under reduced pressure. The residue was purified by silica gel column chromatography (hexane-ethyl acetate:3/1 to 1/1) to provide the title compound.